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Compound of Interest

Compound Name: Koenidine

CAS No.: 24123-92-0

Cat. No.: B1220425 Get Quote

CAS: 24123-92-0 | Class: Pyrano-Carbazole Alkaloid | Hazard: Cytotoxic / Aquatic Toxicity[1][2]

[3][4]

Executive Safety Summary
Koenidine is a bioactive carbazole alkaloid derived from Murraya koenigii.[3][4] While valuable

for its metabolic inhibitory and apoptotic properties in oncology research, it poses specific

handling risks due to its lipophilicity and cytotoxicity.

The Core Directive: Unlike standard organic waste, Koenidine requires high-temperature

incineration.[1][3][4] The stability of the carbazole ring structure means that standard chemical

deactivation methods (bleach/acid hydrolysis) are often insufficient and may yield toxic

byproducts.[4]

Immediate Action Required:

Do NOT dispose of down the drain (H413: May cause long-lasting harmful effects to aquatic

life).[1][3][4]

Do NOT mix with oxidizers (risk of exothermic reaction).[3][4]

Segregate as Cytotoxic/Pharmaceutical waste (Incineration only).[3][4]
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Chemical Profile & Hazard Identification
Understanding the molecule dictates the disposal method.

Property Data Operational Implication

CAS Number 24123-92-0
Use for waste manifesting and

inventory tracking.[1][2][3][4]

Molecular Formula C₂₀H₂₁NO₃

Nitrogen-containing polycyclic

structure requires thermal

oxidation >1000°C for

complete mineralization.[1][2]

[3][4]

Solubility
Soluble in organic solvents

(DMSO, Chloroform)

High skin permeability.[1][2][3]

[4] Double-gloving (Nitrile) is

mandatory.[1][2][3][4]

GHS Classification
H319: Eye IrritationH413:

Aquatic Chronic Toxicity

Zero-discharge policy. All

aqueous waste must be

collected, not flushed.[1][2][3]

[4]

Stability
Stable under ambient

conditions

Does not degrade

spontaneously; requires active

destruction.[1][2][3][4]

Disposal Workflow: The Logic of Segregation
The following decision matrix illustrates the required workflow for disposing of Koenidine in

various experimental states.
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Figure 1: Decision Logic for Koenidine Waste Segregation.Note: Color coding

(Yellow/Purple/Black) may vary by regional jurisdiction (e.g., EU vs. US RCRA), but the

destination—Incineration—remains constant.[1][2][3][4]
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Detailed Disposal Protocols
A. Solid Waste (Trace)
Includes: Empty vials, contaminated gloves, pipette tips, bench paper.[3]

Containment: Place items immediately into a yellow trace chemotherapy waste bag or rigid

container.

Sealing: Do not compress waste manually to avoid aerosolizing residual powder.[3][4] Seal

when 3/4 full.

Labeling: Must be labeled "TRACE CYTOTOXIC WASTE - INCINERATE ONLY."

B. Liquid Waste (Bulk & Stock Solutions)
Includes: Expired stock solutions (DMSO/Ethanol), cell culture media with >3% concentration.

[3][4]

Segregation: Do not mix with general aqueous waste or bleach.[3][4]

Container: Collect in a High-Density Polyethylene (HDPE) or Glass carboy compatible with

the solvent (usually DMSO).[1][3][4]

Labeling: Apply a Hazardous Waste label.

Constituents: "Used Solvent (DMSO) with Trace Koenidine."

Hazard Checkbox: Toxic, Irritant.[3]

Disposal Path: Hand off to EHS as RCRA Hazardous Waste (often codified as "P-listed

equivalent" or "Characteristic Toxic" depending on concentration, though Koenidine itself is

not P-listed, the cytotoxic nature mandates this pathway).[1][3][4]

C. Sharps
Includes: Needles used for injection.[1][4]

Protocol: Never recap.
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Bin: Discard directly into a Red (Biohazard) or Yellow (Chemo) sharps container depending

on facility protocols for cytotoxic sharps.

Final Fate: Incineration.

Emergency Spill Response Mechanism
In the event of a powder spill or high-concentration liquid splash, follow this containment logic

to prevent laboratory contamination.

Spill Detected
1. Don PPE

(Double Nitrile Gloves,
Resp. Protection)

2. Containment
(Absorbent Pads/Dams)

3. Chemical Clean
(Soap/Water -> Ethanol)

Avoid Bleach 4. Waste Disposal
(Treat as Bulk Haz Waste)

Click to download full resolution via product page

Figure 2: Emergency Spill Response Workflow.Bleach is avoided to prevent potential reaction

with the nitrogenous ring structure.[1][2][3][4]

Spill Cleanup Protocol:

Isolate: Evacuate the immediate area. Mark boundaries.

PPE: Wear double nitrile gloves, lab coat, and safety goggles.[3] If powder is aerosolized,

use an N95 or P100 respirator.[3]

Liquid Spill: Cover with absorbent pads.[3][4] Do not wipe; blot to prevent spreading.[3][4]

Powder Spill: Cover with a wet paper towel (dampened with water) to prevent dust

generation, then wipe up.[3][4]

Decontamination: Wash the surface with a detergent solution followed by 70% Ethanol.[3][4]

Avoid Bleach unless explicitly authorized by your facility's Chemical Hygiene Officer, as

oxidation of alkaloids can sometimes produce reactive intermediates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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